Cas no 1555663-40-5 (Methyl 2-[(4-aminobutyl)sulfanyl]acetate)

• Product Name: Methyl 2-[(4-aminobutyl)sulfanyl]acetate
• CAS No: 1555663-40-5
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 5998184
• PubChem ID: 83967149
• Update Time: 2025-05-04

Methyl 2-[(4-aminobutyl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• 1555663-40-5
• methyl 2-[(4-aminobutyl)sulfanyl]acetate
• EN300-6928827
• Methyl 2-[(4-aminobutyl)sulfanyl]acetate

• Inchi： 1S/C7H15NO2S/c1-10-7(9)6-11-5-3-2-4-8/h2-6,8H2,1H3
• InChI Key： YUSOZZJSYRNGFW-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CCCCN

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Methyl 2-[(4-aminobutyl)sulfanyl]acetate

Methyl 2-[(4-Aminobutyl)sulfanyl]acetate: A Comprehensive Overview

Methyl 2-[(4-aminobutyl)sulfanyl]acetate (CAS No. 1555663-40-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with a thioether functional group. The presence of the 4-aminobutyl moiety introduces additional flexibility and reactivity, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of Methyl 2-[(4-aminobutyl)sulfanyl]acetate as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors for enzymes involved in cancer progression. The sulfur atom in the thioether group plays a critical role in stabilizing the three-dimensional structure of these inhibitors, enhancing their binding affinity to target proteins.

In addition to its role in drug discovery, Methyl 2-[(4-aminobutyl)sulfanyl]acetate has also been explored for its potential in agrochemical applications. Studies have shown that this compound can serve as a precursor for fungicides and insecticides with improved efficacy and reduced environmental impact. The sulfanyl group contributes to the compound's ability to disrupt key biochemical pathways in pests, making it a promising candidate for sustainable agriculture.

The synthesis of Methyl 2-[(4-aminobutyl)sulfanyl]acetate involves a multi-step process that typically begins with the reaction of thiourea derivatives with alkyl halides. Recent optimizations of this process have focused on improving yield and purity through the use of catalytic systems and green chemistry principles. These advancements not only enhance the scalability of the synthesis but also align with global efforts to minimize waste and energy consumption.

From an analytical perspective, Methyl 2-[(4-aminobutyl)sulfanyl]acetate has been extensively studied using modern spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided valuable insights into the compound's electronic structure and intermolecular interactions, furthering our understanding of its reactivity and stability under various conditions.

Looking ahead, the potential applications of Methyl 2-[(4-aminobutyl)sulfanyl]acetate are expected to expand as researchers continue to explore its properties in diverse contexts. Its ability to act as both a nucleophile and an electrophile makes it an invaluable tool in organic synthesis, paving the way for innovative solutions across multiple industries.